Cas no 892481-21-9 (3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 892481-21-9
• MF: C₁₇H₁₁ClN₆O₃
• MW: 382.760641336441
• CID: 6590010
• PubChem ID: 7159417
• Update Time: 2025-07-18

3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• F0656-0923
• 892481-21-9
• 3-(3-chlorophenyl)-6-[(4-nitrophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 3-(3-chlorophenyl)-6-(4-nitrobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 3-(3-chlorophenyl)-6-[(4-nitrophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• AKOS024593583

• Inchi： 1S/C17H11ClN6O3/c18-12-2-1-3-14(8-12)23-16-15(20-21-23)17(25)22(10-19-16)9-11-4-6-13(7-5-11)24(26)27/h1-8,10H,9H2
• InChI Key： WKZRLEYNTHTKIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2=C(C(N(C=N2)CC2C=CC(=CC=2)[N+](=O)[O-])=O)N=N1

Computed Properties

• Exact Mass: 382.0581159g/mol
• Monoisotopic Mass: 382.0581159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Recent Advances in the Study of 3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS: 892481-21-9)

The compound 3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS: 892481-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique triazolopyrimidinone core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific protein kinases. Researchers have demonstrated that 892481-21-9 exhibits high selectivity and efficacy against certain kinase targets, making it a valuable candidate for the development of targeted cancer therapies. Structural-activity relationship (SAR) studies have further elucidated the importance of the 3-chlorophenyl and 4-nitrophenyl substituents in modulating its inhibitory activity. These findings have been published in high-impact journals, highlighting the compound's potential as a lead structure for further drug development.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory effects of 892481-21-9. Preclinical studies using animal models of inflammation have shown that this compound can significantly reduce pro-inflammatory cytokine levels and mitigate tissue damage. Mechanistic studies suggest that its action may involve the modulation of NF-κB signaling pathways, although further research is needed to fully understand its mode of action. These findings open new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

The synthesis of 3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one has also been a subject of recent optimization efforts. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yields. These advancements are critical for enabling large-scale production and facilitating further pharmacological evaluations. Additionally, novel derivatives of this compound have been synthesized and tested, with some showing enhanced potency and improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in the clinical translation of 892481-21-9. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance this compound into clinical trials. The growing body of research on this molecule underscores its potential as a versatile tool for both therapeutic and mechanistic studies in chemical biology.

In conclusion, the recent studies on 3-(3-chlorophenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS: 892481-21-9) highlight its multifaceted potential in drug discovery and development. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with advances in synthetic methodologies, positions it as a promising candidate for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic applications in greater depth.